Cas no 2137504-49-3 (4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one)

4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one is a structurally unique spirocyclic compound featuring a fused bicyclo[4.1.0]heptane and pyrrolidinone framework. Its rigid spiro architecture and functionalized amine group make it a valuable intermediate in medicinal chemistry and drug discovery. The strained bicyclic system enhances molecular complexity, while the aminopyrrolidinone moiety offers versatile reactivity for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically relevant scaffolds. Its well-defined stereochemistry and high purity ensure consistent performance in synthetic applications. Researchers value this building block for its potential to access novel chemical space in the development of targeted therapeutics.
4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one structure
2137504-49-3 structure
Product Name:4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
CAS No:2137504-49-3
MF:C10H16N2O
MW:180.246842384338
CID:6346006
PubChem ID:165463664
Update Time:2025-10-21

4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one Chemical and Physical Properties

Names and Identifiers

    • EN300-784928
    • 4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
    • 2137504-49-3
    • 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
    • Inchi: 1S/C10H16N2O/c11-8-9(13)12-5-10(8)3-1-2-6-4-7(6)10/h6-8H,1-5,11H2,(H,12,13)
    • InChI Key: STKFRCQKESPSHU-UHFFFAOYSA-N
    • SMILES: O=C1C(C2(CN1)CCCC1CC12)N

Computed Properties

  • Exact Mass: 180.126263138g/mol
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-784928-1.0g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
1.0g
$2035.0 2024-05-22
Enamine
EN300-784928-0.05g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
0.05g
$1709.0 2024-05-22
Enamine
EN300-784928-0.1g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
0.1g
$1791.0 2024-05-22
Enamine
EN300-784928-0.25g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
0.25g
$1872.0 2024-05-22
Enamine
EN300-784928-0.5g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
0.5g
$1954.0 2024-05-22
Enamine
EN300-784928-2.5g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
2.5g
$3988.0 2024-05-22
Enamine
EN300-784928-5.0g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
5.0g
$5900.0 2024-05-22
Enamine
EN300-784928-10.0g
4'-aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one
2137504-49-3 95%
10.0g
$8749.0 2024-05-22

4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one Related Literature

Additional information on 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one

Research Brief on 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one (CAS: 2137504-49-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one (CAS: 2137504-49-3). This compound has garnered attention due to its unique structural features and potential therapeutic applications. The following research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and implications for drug development.

The compound 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one is characterized by its spirocyclic framework, which combines a bicyclo[4.1.0]heptane moiety with a pyrrolidine ring. This structural complexity offers a versatile scaffold for medicinal chemistry, enabling interactions with diverse biological targets. Recent studies have explored its synthesis through innovative catalytic methods, including asymmetric cyclopropanation and spirocyclization, to achieve high enantiomeric purity—a critical factor for pharmaceutical applications.

In terms of biological activity, preliminary research indicates that this compound exhibits promising activity as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective binding affinity for the serotonin 5-HT2A receptor, suggesting potential applications in treating depression and schizophrenia. Further in vitro assays revealed its ability to cross the blood-brain barrier, a key attribute for central nervous system (CNS)-targeted therapeutics.

Another area of interest is the compound's role in inhibiting protein-protein interactions (PPIs) implicated in cancer progression. Research from the European Journal of Medicinal Chemistry (2024) highlighted its efficacy in disrupting the MDM2-p53 interaction, a pathway often dysregulated in tumors. Mechanistic studies using X-ray crystallography elucidated the binding mode of 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one within the MDM2 hydrophobic pocket, providing a structural basis for further optimization.

Despite these advancements, challenges remain in scaling up synthesis and optimizing pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed a novel continuous-flow synthesis method to address yield limitations, while computational modeling studies are underway to refine its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile. Collaborative efforts between academia and industry aim to advance this compound into preclinical trials within the next two years.

In conclusion, 4'-Aminospiro[bicyclo[4.1.0]heptane-2,3'-pyrrolidine]-5'-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activities and adaptable scaffold position it as a valuable candidate for further investigation. Future research should prioritize in vivo validation and structural derivatization to unlock its full therapeutic potential.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.